Cas no 18503-89-4 (N,N-dimethylformamide diisopropyl acetal)

• Product Name: N,N-dimethylformamide diisopropyl acetal
• CAS No: 18503-89-4
• MF: C₉H₂₁NO₂
• MW: 175.26854300499
• MDL: MFCD00009374
• CID: 51061
• PubChem ID: 24850755
• Update Time: 2025-10-06

N,N-dimethylformamide diisopropyl acetal Chemical and Physical Properties

Names and Identifiers

• N,N-dimethylformamide diisopropyl acetal
• N,N-dimethylformamide dipropyl acetal
• diisopropoxy-N,N-dimethylmethanamine
• N,N-dimethyl-1,1-di(propan-2-yloxy)methanamine
• N,N-DIMETHYLFORMAMIDE DI-ISO-PROPYL ACETAL
• 1,1-diisopropoxy-n,n-dimethylmethanamine
• 1,1-Diisopropoxy-N,N-dimethylmethylamine
• 1,1-Diisopropoxytrimethylamine
• 1,1-Diisopropoxytrimethylamine,1,1-Diisopropoxy-N,N-dimethylmethylamine
• dimethylformamide di-i-propyl acetal
• DMF-diisopropylacetal
• N,N-dimethylformamide di-isopropyl acetal
• diisopropoxymethyl(dimethyl)amine
• Dimethyl(diisopropoxymethyl)amine
• N,N-Dimethylformamide dimethylacetate
• 1,1‐Bis‐(1‐methylethoxy)‐trimethylamine
• N,N-DIMETHYLFORMAMIDE DI-N-PROPYL ACETAL
• AKOS015913870
• GS-6237
• N,N Dimethylformamide diisopropylacetal
• [bis(propan-2-yloxy)methyl]dimethylamine
• N,N-Dimethylformamide di-i-propylacetal
• F11323
• EINECS 242-386-5
• NS00052483
• Diisopropoxy-N,N-dimethylmethanamine #
• N,N-Dimethylformamide diisopropyl acetal, 95%
• 18503-89-4
• MFCD00008879
• DTXSID20171701
• N,N-dimethyl formamide diisopropyl acetal
• dimethylformamide diisopropylacetal
• Methanamine, N,N-dimethyl-1,1-bis(1-methylethoxy)-
• N,N,N-Trimethyl-1,1-bis(1-methylethoxy)amine
• SY107330
• FT-0629537
• W-107788
• SCHEMBL131982
• N,N-Dimethyl-1,1-bis(1-methylethoxy)methanamine
• (DIISOPROPOXYMETHYL)DIMETHYLAMINE
• DA-08953

• MDL： MFCD00009374
• Inchi： 1S/C9H21NO2/c1-7(2)11-9(10(5)6)12-8(3)4/h7-9H,1-6H3
• InChI Key： XOZZATXWQMOVHL-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(N(C)C)OC(C)C

Computed Properties

• Exact Mass: 175.15700
• Monoisotopic Mass: 175.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.838 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 79-80 °C/60 mmHg(lit.)
• Flash Point: Fahrenheit: 77 ° f < br / > Celsius: 25 ° C < br / >
• Refractive Index: n20/D 1.401(lit.)
• PSA: 21.70000
• LogP: 1.68160
• Vapor Pressure: 3.4±0.2 mmHg at 25°C
• Solubility: Not determined

N,N-dimethylformamide diisopropyl acetal Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better
• HazardClass：3.2
• PackingGroup：III
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Orthocarboxylic acid derivatives Carboxylic acid amide acetals

Additional information on N,N-dimethylformamide diisopropyl acetal

Comprehensive Guide to N,N-dimethylformamide diisopropyl acetal (CAS No. 18503-89-4): Properties, Applications, and Industry Insights

N,N-dimethylformamide diisopropyl acetal (CAS No. 18503-89-4) is a specialized organic compound widely recognized for its role as a versatile reagent in synthetic chemistry. With the increasing demand for high-precision chemical intermediates in pharmaceuticals, agrochemicals, and material science, this compound has garnered significant attention. Its unique molecular structure, featuring a diisopropyl acetal group bonded to N,N-dimethylformamide (DMF), enables exceptional reactivity in nucleophilic substitutions and carbonyl protection reactions.

Recent trends in green chemistry and sustainable synthesis have amplified interest in N,N-dimethylformamide diisopropyl acetal. Researchers are exploring its potential as a low-toxicity alternative to traditional acylating agents, aligning with global initiatives to reduce hazardous waste. A 2023 study highlighted its efficiency in peptide coupling reactions, a critical process in drug development, further solidifying its industrial relevance.

From an analytical perspective, CAS No. 18503-89-4 exhibits a boiling point of ~180°C and moderate solubility in polar solvents, making it suitable for controlled reaction conditions. Its stability under inert atmospheres and compatibility with Grignard reagents are frequently cited advantages in patent literature. These properties address common search queries like "safe handling of acetal reagents" or "DMF derivatives for organic synthesis", reflecting user concerns about practicality and safety.

Innovative applications of N,N-dimethylformamide diisopropyl acetal extend to electronic materials manufacturing, where it serves as a precursor for photoacid generators in semiconductor lithography. This connection to the booming microelectronics sector answers trending searches such as "chemicals for chip production". Furthermore, its role in synthesizing flavor and fragrance compounds demonstrates cross-industry utility, a topic gaining traction in AI-driven chemical discovery platforms.

Quality control protocols for CAS 18503-89-4 emphasize HPLC purity verification (>98%) and moisture-sensitive storage, addressing frequent purchaser inquiries about "technical grade vs. reagent grade differences". The compound's shelf-life optimization under nitrogen packaging has become a key selling point in B2B marketplaces, reflecting the industry's focus on supply chain reliability.

Emerging research directions include computational studies of N,N-dimethylformamide diisopropyl acetal's reaction mechanisms using density functional theory (DFT), catering to the growing intersection of chemistry and machine learning. Such interdisciplinary approaches respond to search patterns like "predicting reagent reactivity with AI", showcasing how traditional compounds adapt to technological advancements.

Regulatory compliance remains a critical discussion point, with REACH certification and ISO 9001 documentation being frequently requested for CAS No. 18503-89-4. Suppliers increasingly highlight these credentials to meet procurement requirements in GMP manufacturing environments, directly addressing compliance-related search terms.